molecular formula C22H10N4O8 B512381 2,6-Bis(3-nitrophenyl)pyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetrone CAS No. 31663-77-1

2,6-Bis(3-nitrophenyl)pyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetrone

Cat. No.: B512381
CAS No.: 31663-77-1
M. Wt: 458.3g/mol
InChI Key: HUWPVFBZOYDPCF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,6-Bis(3-nitrophenyl)pyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetrone is a useful research compound. Its molecular formula is C22H10N4O8 and its molecular weight is 458.3g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

31663-77-1

Molecular Formula

C22H10N4O8

Molecular Weight

458.3g/mol

IUPAC Name

2,6-bis(3-nitrophenyl)pyrrolo[3,4-f]isoindole-1,3,5,7-tetrone

InChI

InChI=1S/C22H10N4O8/c27-19-15-9-17-18(22(30)24(21(17)29)12-4-2-6-14(8-12)26(33)34)10-16(15)20(28)23(19)11-3-1-5-13(7-11)25(31)32/h1-10H

InChI Key

HUWPVFBZOYDPCF-UHFFFAOYSA-N

SMILES

C1=CC(=CC(=C1)[N+](=O)[O-])N2C(=O)C3=CC4=C(C=C3C2=O)C(=O)N(C4=O)C5=CC(=CC=C5)[N+](=O)[O-]

Canonical SMILES

C1=CC(=CC(=C1)[N+](=O)[O-])N2C(=O)C3=CC4=C(C=C3C2=O)C(=O)N(C4=O)C5=CC(=CC=C5)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 27.6 grams (0.20 mole) m-nitroaniline in 320 ml. DMAC was added 21.8 grams (0.10 mole) PMDA. A precipitate separated in about one minute. The mixture was heated to 108° C. over 40 minutes, during which time the precipitate changed from tan to lustrous yellow. The mixture was cooled to room temperature and filtered. The solid product was washed with benzene and dried to give yellow crystals of N,N'-bis(m-nitrophenyl) pyromellitimide having a melting point of 388° C.
Quantity
27.6 g
Type
reactant
Reaction Step One
Name
Quantity
21.8 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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